Cas no 2639446-59-4 (Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate)

• Product Name: Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate
• CAS No: 2639446-59-4
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5641448
• PubChem ID: 165903579
• Update Time: 2025-10-30

Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783212
• 2639446-59-4
• tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate
• Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C12H18N4O2/c1-12(2,3)18-10(17)8-4-14-11(15-5-8)16-6-9(13)7-16/h4-5,9H,6-7,13H2,1-3H3
• InChI Key： QMGYAPGADSXVFL-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC(=NC=1)N1CC(C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.3Ų

Additional information on Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate

Introduction to Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate (CAS No. 2639446-59-4)

Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate, with the CAS number 2639446-59-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in drug discovery and development. The structure of this molecule incorporates both pyrimidine and azetidine moieties, which are common scaffolds in medicinal chemistry due to their ability to interact with biological targets.

The pyrimidine ring is a heterocyclic aromatic compound that is widely found in nucleic acids and various bioactive molecules. Its presence in Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate suggests that this compound may have interactions with enzymes or receptors that are involved in cellular processes. The azetidine ring, on the other hand, is a five-membered saturated heterocycle that can introduce flexibility and specific spatial constraints to the molecule, influencing its binding affinity and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can engage with different parts of a biological target. Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate fits this description well, as it combines the pyrimidine moiety with an amino group on the azetidine ring. This dual functionality makes it a promising candidate for further investigation as a potential lead compound in the development of new therapeutic agents.

In particular, the amino group on the azetidine ring can serve as a point for further chemical modification, allowing chemists to explore various derivatives with enhanced pharmacological properties. The tert-butyl group at the 5-position of the pyrimidine ring provides steric hindrance, which can be crucial for optimizing binding interactions with biological targets. This combination of structural features makes Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate a versatile molecule for drug discovery efforts.

Current studies in pharmaceutical research are increasingly focusing on the development of small molecules that can modulate protein-protein interactions (PPIs). Pyrimidine-based compounds have shown promise in this area due to their ability to interact with hydrophobic pockets and other key residues on protein surfaces. Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate may be explored as a potential inhibitor or modulator of such interactions, which are often difficult to target with traditional small-molecule drugs.

The synthesis of Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the amino group on the azetidine ring and the installation of the tert-butyl ester at the pyrimidine carboxylic acid position are critical steps in its synthesis. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, may be employed to achieve these modifications efficiently.

The pharmacokinetic properties of Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate are also an important consideration in its development as a drug candidate. Factors such as solubility, stability, and metabolic clearance need to be evaluated to assess its potential for clinical use. Computational modeling and experimental studies can provide valuable insights into these properties, helping to guide further optimization efforts.

In conclusion, Tert-butyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate (CAS No. 2639446-59-4) is a compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration as a lead molecule in drug discovery. Ongoing studies aim to elucidate its biological activity and optimize its pharmacological properties, paving the way for its potential application in therapeutic interventions.